Cas no 112006-52-7 (3-Pyridinecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester
• CAS No: 112006-52-7
• MF: C₇H₆ClNO₄S
• MW: 235.644839763641
• MDL: MFCD16159852
• CID: 1203568
• PubChem ID: 11535996
• Update Time: 2025-08-02

3-Pyridinecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester
• methyl 2-(chlorosulfonyl)nicotinate
• 2-Chlorosulfonyl-nicotinic acid methyl ester
• SCHEMBL3714382
• DB-334428
• METHYL 2-(CHLOROSULFONYL)PYRIDINE-3-CARBOXYLATE
• 112006-52-7
• GS2908
• AKOS011274494
• Methyl2-(chlorosulfonyl)nicotinate
• Methyl 2-chlorosulfonylpyridine-3-carboxylate

• MDL： MFCD16159852
• Inchi： 1S/C7H6ClNO4S/c1-13-7(10)5-3-2-4-9-6(5)14(8,11)12/h2-4H,1H3
• InChI Key： IQBQYJIWRYXAHC-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(=O)OC)=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 234.97068
• Monoisotopic Mass: 234.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 73.33